Cas no 666836-17-5 (1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)-)

• Product Name: 1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)-
• CAS No: 666836-17-5
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 1711367
• Update Time: 2024-08-31

1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 1-(2,2-dimethylpropyl)-

• Inchi： 1S/C7H13N3/c1-7(2,3)4-10-6-8-5-9-10/h5-6H,4H2,1-3H3
• InChI Key： RWLDEANYDIXQFR-UHFFFAOYSA-N
• SMILES： N1(CC(C)(C)C)C=NC=N1

Computed Properties

• Exact Mass: 139.11109

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 222.8±23.0 °C(Predicted)
• PSA: 30.71
• pka: 3.29±0.19(Predicted)